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Compound of Interest

Compound Name: 5-Methyl-6-methylsulfanyl-nicotinic acid

CAS No.: 1355226-55-9

Cat. No.: B1429113

Get Quote

Causality & Rationale: Traditional enzymatic cycling assays are prone to cross-reactivity and cannot distinguish between isotopic tracers. Liquid Chro

Mass Spectrometry (LC-MS/MS) provides absolute quantification and selectivity. The critical challenge in this assay is the differential stability of NAD+

degrades rapidly in alkaline conditions, while NADH degrades in acidic conditions[8][9]. Therefore, an optimized extraction utilizing cold acidic conditio

required to prevent artifactual interconversion, ensuring the system validates its own integrity[9][10].

Step-by-Step Methodology:

Sample Preparation & Quenching: Rapidly wash cultured cells (e.g., hepatocytes treated with NR or NMN) with ice-cold PBS. Immediately lyse cell

perchloric acid (HClO4) at 4°C to precipitate proteins and stabilize NAD+[10]. (Note: If NADH is also required, a parallel extraction using 0.5 M KOH

Internal Standard Addition: Spike the lysate with a known concentration of 13C5-NAD+ (e.g., 500 ng/mL). Causality: The stable isotope internal sta

matrix effects and ion suppression during electrospray ionization (ESI), which is essential for absolute quantification[8][9].

Neutralization: Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant and neutralize with 1 M K2HPO4 to a pH of ~6.5

resulting potassium perchlorate precipitate via secondary centrifugation.

Chromatographic Separation: Inject 10 µL of the sample onto a Hydrophilic Interaction Liquid Chromatography (HILIC) or Poroshell column. Use a 

of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B) at a flow rate of 0.5 mL/min[8][11].

MS/MS Detection: Operate the mass spectrometer in positive ESI mode using Multiple Reaction Monitoring (MRM). Monitor the specific transitions

for NAD+ and m/z 669.0 → 136.2 for 13C5-NAD+[9][10].
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LC-MS/MS workflow for absolute quantification of intracellular NAD+.

Protocol 2: In Vitro GPR109A Binding and cAMP Inhibition Assay
Causality & Rationale: To differentiate lipid-lowering derivatives (NA, Acipimox) from purely NAD+-boosting derivatives (NR, NMN), researchers must 

activation[2][5]. Because GPR109A is Gi-coupled, agonist binding inherently reduces intracellular cAMP. Measuring cAMP reduction in forskolin-stimu

functional, self-validating readout of receptor agonism[2][4].

Step-by-Step Methodology:

Cell Culture: Seed CHO-K1 cells stably expressing human GPR109A into 384-well microplates.
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Stimulation & Treatment: Pre-incubate cells with 0.5 mM IBMX (a phosphodiesterase inhibitor) for 15 minutes to prevent cAMP degradation. Causa

basal phosphodiesterase activity would rapidly clear cAMP, masking the Gi-mediated inhibitory effect.

Agonist Addition: Add forskolin (10 µM) to stimulate adenylyl cyclase, simultaneously co-treating with varying concentrations of the test compound (

from 1 nM to 100 µM)[2][4].

Detection: After 30 minutes, lyse the cells and quantify cAMP using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) compe

Data Analysis: Plot the TR-FRET emission ratio against the log concentration of the derivative to calculate the EC50. A leftward shift indicates highe

GPR109A receptor.

Conclusion The selection of a nicotinic acid derivative must be strictly aligned with the intended biological target. For applications requiring robust NA

the dose-limiting flushing side effects or anti-lipolytic actions, NR and NMN are structurally optimized to bypass GPR109A and NAMPT bottlenecks[1]

targeted modulation of lipid metabolism and neuroinflammation via Gi-protein signaling, NA and Acipimox remain the definitive pharmacological tools[
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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